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Compound of Interest

Compound Name: Glyphosate isopropylammonium

Cat. No.: B15580403 Get Quote

In-Depth Technical Guide: Glyphosate
Isopropylammonium Salt
This technical guide provides a comprehensive overview of glyphosate isopropylammonium
salt, tailored for researchers, scientists, and drug development professionals. It covers the core

chemical properties, mechanism of action, toxicological data, and detailed experimental

protocols for its analysis.

Chemical and Physical Properties
Glyphosate isopropylammonium salt is the most common formulation of the broad-spectrum,

non-selective systemic herbicide glyphosate. The isopropylamine salt enhances the solubility

and uptake of the active ingredient, glyphosate acid.
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Property Value References

Chemical Formula C₆H₁₇N₂O₅P [1][2][3]

Molecular Weight 228.18 g/mol [1][2]

CAS Number 38641-94-0 [2][3][4][5]

IUPAC Name
N-(phosphonomethyl)glycine

isopropylammonium
[1]

Appearance White crystalline powder

Water Solubility High [1]

Log Kow (Octanol/Water

Partition Coefficient)
-5.4 [6]

Mechanism of Action: Inhibition of the Shikimate
Pathway
The primary mode of action of glyphosate is the inhibition of the 5-enolpyruvylshikimate-3-

phosphate synthase (EPSPS) enzyme.[2][7] This enzyme is a key component of the shikimate

pathway, which is essential for the biosynthesis of aromatic amino acids (phenylalanine,

tyrosine, and tryptophan) in plants and microorganisms.[2] This pathway is absent in animals,

which is the basis for the selective toxicity of glyphosate towards plants.[2]

By inhibiting EPSPS, glyphosate causes the accumulation of shikimate and disrupts the

production of aromatic amino acids, leading to a halt in protein synthesis and ultimately, plant

death.[2]
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Inhibition of the Shikimate Pathway by Glyphosate.

Toxicological Data
The acute oral toxicity of glyphosate isopropylammonium salt has been determined in

animal studies.

Species Sex LD₅₀ (mg/kg)
Observation
Period

Reference

Rat Female
7444.26 -

7878.50
24 - 48 hours [8][9]

Rat Male
7203.58 -

7397.25
24 - 48 hours [8][9]

Experimental Protocols
This section provides an overview of key experimental methodologies for the analysis and

evaluation of glyphosate isopropylammonium salt.

Determination of Glyphosate Isopropylammonium Salt
by High-Performance Liquid Chromatography (HPLC)
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This method is suitable for the quantitative analysis of glyphosate isopropylammonium salt

in various formulations.

4.1.1. Experimental Workflow

Start

Sample Preparation
(Dilution in ultrapure water)

Derivatization
(with FMOC-Cl)

HPLC Analysis
(UV Detection)

Data Processing
(Quantification using calibration curve)

End

Click to download full resolution via product page

Workflow for HPLC Analysis of Glyphosate.

4.1.2. Methodology

Sample Preparation: Accurately weigh a portion of the glyphosate isopropylammonium
salt sample and dissolve it in a known volume of ultrapure water to achieve a suitable

concentration.
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Derivatization: To an aliquot of the diluted sample, add a borate buffer (e.g., 5% sodium

tetraborate) to adjust the pH, followed by the derivatizing agent, 9-fluorenylmethyl

chloroformate (FMOC-Cl). The mixture is vortexed and allowed to react.

HPLC-UV Analysis:

Column: A suitable C18 column.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., acetonitrile).

Detection: UV detector set at an appropriate wavelength for the FMOC-glyphosate

derivative.

Quantification: A calibration curve is generated using standards of known concentrations.

The concentration of glyphosate in the sample is determined by comparing its peak area

to the calibration curve.

Acute Oral Toxicity (LD₅₀) Determination in Rats
This protocol outlines the procedure for determining the median lethal dose (LD₅₀) of

glyphosate isopropylammonium salt in rats.

4.2.1. Experimental Workflow
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Start

Animal Acclimation
(Wistar rats, specific age and weight)

Grouping
(Randomized into dose groups, n=10/group)

Dosing
(Oral gavage with varying concentrations)

Observation
(Monitor for mortality and clinical signs for 14 days)

Data Analysis
(Probit or logit analysis to calculate LD50)

End
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Workflow for LD₅₀ Determination.

4.2.2. Methodology

Animals: Use healthy, young adult Wistar rats, separated by sex. Acclimate the animals to

the laboratory conditions for at least one week.
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Grouping and Dosing: Randomly assign animals to several dose groups, including a control

group (vehicle only) and at least three test groups receiving different doses of glyphosate
isopropylammonium salt. The substance is typically administered once by oral gavage.

Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body

weight at regular intervals for 14 days.

Data Analysis: The LD₅₀ value is calculated using statistical methods such as probit or logit

analysis based on the mortality data.

Genotoxicity Assessment: Comet Assay
The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA

damage in individual cells exposed to potentially genotoxic substances.

4.3.1. Experimental Workflow
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Workflow for the Comet Assay.
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4.3.2. Methodology

Sample Preparation: Expose the target cells or tissues (e.g., plant root tips, cultured animal

cells) to various concentrations of glyphosate isopropylammonium salt.

Nuclei Isolation: Isolate the nuclei from the exposed cells.

Embedding: Embed the isolated nuclei in a low-melting-point agarose gel on a microscope

slide.

Lysis: Lyse the cells using a high-salt and detergent solution to remove membranes and

cytoplasm, leaving the DNA as nucleoids.

Electrophoresis: Subject the slides to electrophoresis under alkaline conditions. Damaged

DNA fragments will migrate out of the nucleoid, forming a "comet tail."

Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., ethidium bromide) and

visualize under a fluorescence microscope. The extent of DNA damage is quantified by

measuring the length and intensity of the comet tail using specialized software.

Environmental Fate
Glyphosate isopropylammonium salt, when released into the environment, is primarily

degraded by soil microbes into aminomethylphosphonic acid (AMPA).[10] It has a low potential

for leaching into groundwater due to its strong adsorption to soil particles.[10] The half-life of

glyphosate in soil can vary depending on environmental conditions but is generally considered

to be relatively short.[11]

This guide provides a foundational understanding of glyphosate isopropylammonium salt for

research and professional applications. For specific experimental applications, further

optimization of the described protocols may be necessary.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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